Cas no 21900-24-3 (4-chloro-3-methylbenzoyl Chloride)
4-Chloro-3-methylbenzoyl chloride is a versatile organic intermediate used primarily in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive acyl chloride group enables efficient acylation reactions, making it valuable for constructing complex molecular frameworks. The chloro and methyl substituents on the aromatic ring enhance its utility in regioselective transformations. This compound is characterized by high purity and stability under controlled conditions, ensuring consistent performance in synthetic applications. It is particularly useful in the preparation of active pharmaceutical ingredients (APIs) and fine chemicals where precise functionalization is required. Proper handling is essential due to its moisture sensitivity and corrosive nature.
21900-24-3 structure
Product Name:4-chloro-3-methylbenzoyl Chloride
CAS No:21900-24-3
MF:C8H6Cl2O
MW:189.038640499115
MDL:MFCD11111062
CID:1409320
PubChem ID:13058375
Update Time:2025-06-06
4-chloro-3-methylbenzoyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-methylbenzoyl chloride
- 4-chloranyl-3-methyl-benzoyl chloride
- Benzoyl chloride, 4-chloro-3-methyl-
- 3-methyl-4-chloro benzoylchloride
- A815741
- 4-chloro-3-methyl-benzoyl chloride
- 4-Chlor-3-methyl-benzoylchlorid
- KB-72300
- AS-33121
- A903974
- SCHEMBL2972020
- 3-methyl-4-chlorobenzoyl chloride
- DTXSID10516682
- WAA90024
- AKOS006308730
- DA-23359
- A904862
- 21900-24-3
- NECBSSKNQDXVKN-UHFFFAOYSA-N
- 4-chloro-3-methylbenzoylchloride
- 4-chloro-3-methylbenzoyl Chloride
-
- MDL： MFCD11111062
- Inchi： 1S/C8H6Cl2O/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3
- InChI Key： NECBSSKNQDXVKN-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)Cl)C=C1C
Computed Properties
- Exact Mass: 187.97968
- Monoisotopic Mass: 187.9795702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.312±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 105 ºC (3 Torr)
- Flash Point: 100.3±22.1 ºC,
- Solubility: Very slightly soluble (0.15 g/l) (25 º C),
- PSA: 17.07
- Sensitiveness: Moisture Sensitive
4-chloro-3-methylbenzoyl Chloride Security Information
- Signal Word：Danger
- Hazard Statement： H318-H314
- Warning Statement： P305+P351+P338-P405-P260-P301+P330+P331-P303+P361+P353
- HazardClass：8
- PackingGroup：Ⅱ
4-chloro-3-methylbenzoyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 062746-1g |
4-Chloro-3-methylbenzoyl chloride |
21900-24-3 | 95% | 1g |
￡44.00 | 2022-02-28 | |
| Fluorochem | 062746-5g |
4-Chloro-3-methylbenzoyl chloride |
21900-24-3 | 95% | 5g |
￡120.00 | 2022-02-28 | |
| Fluorochem | 062746-25g |
4-Chloro-3-methylbenzoyl chloride |
21900-24-3 | 95% | 25g |
￡355.00 | 2022-02-28 | |
| Alichem | A013027541-250mg |
4-Chloro-3-methylbenzoyl chloride |
21900-24-3 | 97% | 250mg |
$470.40 | 2023-09-02 | |
| Alichem | A013027541-500mg |
4-Chloro-3-methylbenzoyl chloride |
21900-24-3 | 97% | 500mg |
$831.30 | 2023-09-02 | |
| Alichem | A013027541-1g |
4-Chloro-3-methylbenzoyl chloride |
21900-24-3 | 97% | 1g |
$1490.00 | 2023-09-02 | |
| abcr | AB428677-5 g |
4-Chloro-3-methylbenzoyl chloride; . |
21900-24-3 | 5g |
€144.50 | 2023-04-23 | ||
| abcr | AB428677-25 g |
4-Chloro-3-methylbenzoyl chloride; . |
21900-24-3 | 25g |
€342.60 | 2023-04-23 | ||
| Ambeed | A762801-1g |
4-Chloro-3-methylbenzoyl chloride |
21900-24-3 | 98% | 1g |
$16.0 | 2024-07-20 | |
| Ambeed | A762801-5g |
4-Chloro-3-methylbenzoyl chloride |
21900-24-3 | 98% | 5g |
$56.0 | 2024-07-20 |
4-chloro-3-methylbenzoyl Chloride Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:21900-24-3)4-chloro-3-methylbenzoyl Chloride
Order Number:A904862
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:18
Price ($):164.0
Email:sales@amadischem.com
4-chloro-3-methylbenzoyl Chloride Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:21900-24-3)4-chloro-3-methylbenzoyl Chloride
Purity:99%
Quantity:25g
Price ($):164.0